1-((4-(Dimethylamino)pyrimidin-2-yl)methyl)-3-(3,4-dimethylphenyl)urea

• IUPAC Name: 1-[[4-(dimethylamino)pyrimidin-2-yl]methyl]-3-(3,4-dimethylphenyl)urea
• InChI: InChI=1S/C16H21N5O/c1-11-5-6-13(9-12(11)2)19-16(22)18-10-14-17-8-7-15(20-14)21(3)4/h5-9H,10H2,1-4H3,(H2,18,19,22)
• InChI Key: VMMQEGBYLRKISL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)NCC2=NC=CC(=N2)N(C)C)C
• Molecular Formula: C16H21N5O
• Molecular Weight: 299.37 g/mol

Description

1-((4-(Dimethylamino)pyrimidin-2-yl)methyl)-3-(3,4-dimethylphenyl)urea, also known as DMPU, is a synthetic compound that has been widely used in scientific research. DMPU is a potent inhibitor of protein kinase CK2, which plays an important role in various cellular processes, including cell proliferation, differentiation, and apoptosis.

Scientific Research Applications

Synthesis and Chemical Properties

• Precursors for Pyrimidine Derivatives : Studies have shown that certain derivatives related to the mentioned compound serve as precursors for synthesizing 2,5-substituted 4(3H)-pyrimidones and 5-substituted uracil or 2-thiouracil derivatives through cyclization reactions, highlighting their significance in the synthesis of pyrimidine-based compounds (Sokolenko et al., 2017).
• Regiospecific Synthesis of Dihydropyrimido[4,5-d]pyrimidine Derivatives : The compound's derivatives are utilized in environmentally friendly, solvent-free conditions to synthesize novel dihydropyrimido[4,5-d]pyrimidine derivatives, showcasing their potential in green chemistry applications (Prajapati et al., 2007).

Applications in Material Science

• Solid-State Synthesis Under Microwave Irradiations : A derivative was employed in solid-state synthesis under microwave irradiations to produce pyrimido[4,5-d]pyrimidine derivatives, indicating its use in rapid synthesis techniques and potential applications in material science (Prajapati et al., 2006).

Crystallography and Structural Analysis

• Crystal Structure Analysis : Research on the crystal structure of related compounds, such as azimsulfuron, provides insights into the molecular geometry, hydrogen bonding, and three-dimensional architecture of these molecules, which is crucial for understanding their chemical behavior and designing new materials (Jeon et al., 2015).

Biological Significance

• Synthesis of Biologically Active Compounds : The compound's derivatives are instrumental in synthesizing biologically significant molecules, such as novel dihydropyrimido[4,5-d]pyrimidine derivatives, highlighting their relevance in developing new pharmaceuticals and studying biological systems (Prajapati et al., 2007).

Photophysical Properties and Sensing Applications

• Design and Synthesis for pH-Sensing : Derivatives of the compound have been designed to exhibit atypical aggregation-induced emission (AIE) characteristics and positive solvatochromism, making them potential candidates for novel colorimetric pH sensors and logic gates (Yan et al., 2017).